Cas no 872093-67-9 (6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide)

• Product Name: 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide
• CAS No: 872093-67-9
• MF: C₆H₇Br₂N₃OS
• MW: 329.012277841568
• MDL: MFCD32691675
• CID: 5462040
• PubChem ID: 154853268
• Update Time: 2025-05-27

6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-amino-, hydrobromide (1:2)
• 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide

• MDL： MFCD32691675
• Inchi： 1S/C6H5N3OS.2BrH/c7-4-3-8-6-9(5(4)10)1-2-11-6;;/h1-3H,7H2;2*1H
• InChI Key： JRFBFINAKGZICB-UHFFFAOYSA-N
• SMILES： C12SC=CN1C(=O)C(N)=CN=2.[H]Br.[H]Br

Additional information on 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide

Research Brief on 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide (CAS: 872093-67-9)

The compound 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide (CAS: 872093-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its thiazolo[3,2-a]pyrimidinone core, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one derivatives to enhance their selectivity and potency against specific kinase targets. The research highlighted the importance of the dihydrobromide salt form (CAS: 872093-67-9) in improving solubility and bioavailability, which are critical factors for drug development. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity for key oncogenic kinases, such as EGFR and BRAF.

Further investigations into the compound's therapeutic potential were reported in a 2024 Nature Communications article, which examined its efficacy in mouse models of colorectal cancer. The results indicated that 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide significantly reduced tumor growth by inhibiting angiogenesis and inducing apoptosis in cancer cells. The study also noted the compound's favorable safety profile, with minimal off-target effects observed in treated animals.

In addition to its anticancer properties, recent research has explored the anti-inflammatory effects of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide effectively suppressed pro-inflammatory cytokine production in macrophage cells, suggesting potential applications in treating autoimmune disorders such as rheumatoid arthritis. The study attributed these effects to the compound's ability to modulate NF-κB signaling pathways.

Despite these promising findings, challenges remain in the clinical translation of 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide. Pharmacokinetic studies have identified the need for further optimization to address issues related to metabolic stability and tissue distribution. Ongoing research aims to develop prodrug formulations or nanoparticle-based delivery systems to overcome these limitations and enhance the compound's therapeutic index.

In conclusion, 6-amino-5H-1,3thiazolo3,2-apyrimidin-5-one dihydrobromide (CAS: 872093-67-9) represents a promising candidate for drug development, with demonstrated efficacy in preclinical models of cancer and inflammation. Future studies should focus on advancing this compound through clinical trials while addressing its pharmacokinetic challenges. The integration of computational chemistry and advanced drug delivery technologies may further unlock its therapeutic potential.